Cas no 501418-49-1 ((1,4-Phenylene)bis(phenyliodanium) diperchlorate)

• Product Name: (1,4-Phenylene)bis(phenyliodanium) diperchlorate
• CAS No: 501418-49-1
• MF: C₁₈H₁₄Cl₂I₂O₈
• MW: 683.013908863068
• CID: 2829144
• PubChem ID: 71442552
• Update Time: 2025-04-21

(1,4-Phenylene)bis(phenyliodanium) diperchlorate Chemical and Physical Properties

Names and Identifiers

• DTXSID40851437
• (1,4-Phenylene)bis(phenyliodanium) diperchlorate
• 501418-49-1

• Inchi： 1S/C18H14I2.2ClO4/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16;2*2-1(3,4)5/h1-14H;;/q+2;2*-1
• InChI Key： JONHFGZOAFYKOL-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=CC=1)C1C=CC(=CC=1)[I+]C1C=CC=CC=1.[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 681.81552Da
• Monoisotopic Mass: 681.81552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų